Cas no 110966-13-7 (Benzene, [3-(2-propynyloxy)-1-propenyl]-)
![Benzene, [3-(2-propynyloxy)-1-propenyl]- structure](https://www.kuujia.com/scimg/cas/110966-13-7x500.png)
110966-13-7 structure
Product name:Benzene, [3-(2-propynyloxy)-1-propenyl]-
Benzene, [3-(2-propynyloxy)-1-propenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, [3-(2-propynyloxy)-1-propenyl]-
- 3-prop-2-ynoxyprop-1-enylbenzene
- DTXSID90408016
- 110966-13-7
-
- Inchi: InChI=1S/C12H12O/c1-2-10-13-11-6-9-12-7-4-3-5-8-12/h1,3-9H,10-11H2
- InChI Key: VMKISEXUKFXERZ-UHFFFAOYSA-N
- SMILES: C#CCOCC=CC1=CC=CC=C1
Computed Properties
- Exact Mass: 172.08886
- Monoisotopic Mass: 172.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, [3-(2-propynyloxy)-1-propenyl]- Related Literature
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Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
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Haiping Pan,Yan Shen,Jiashun Duan,Kai Lu Phys. Chem. Chem. Phys., 2016,18, 9897-9901
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Yuan Chen,Xue-Rui Wei,Ru Sun,Yu-Jie Xu Anal. Methods, 2019,11, 3523-3531
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Lijuan Xing,Zhigang Li,Qingsong Zhang,Yixuan Zhang,Pengfei Liu,Kailin Zhang RSC Adv., 2018,8, 2622-2631
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